Cas no 2641-56-7 (Octanoic acid,1,1'-(diethylstannylene) ester)

• Product Name: Octanoic acid,1,1'-(diethylstannylene) ester
• CAS No: 2641-56-7
• MF: C₂₀H₄₀O₄Sn
• MW: 463.239206314087
• CID: 278613
• PubChem ID: 16684348
• Update Time: 2025-04-19

Octanoic acid,1,1'-(diethylstannylene) ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,1,1'-(diethylstannylene) ester
• [diethyl(octanoyloxy)stannyl] octanoate
• 2641-56-7
• Diethyltin dicaprylate
• Stannane, diethylbis(octanoyloxy)-
• UNF4CZJ4MK
• DTXSID20181007
• Diethyltin dioctanoate
• Octanoic acid, 1,1'-(diethylstannylene) ester
• Stannane, diethylbis((1-oxooctyl)oxy)-

• Inchi： 1S/2C8H16O2.2C2H5.Sn/c2*1-2-3-4-5-6-7-8(9)10;2*1-2;/h2*2-7H2,1H3,(H,9,10);2*1H2,2H3;/q;;;;+2/p-2
• InChI Key： IZMNEIJXTTYGSM-UHFFFAOYSA-L
• SMILES： [Sn](CC)(CC)(OC(CCCCCCC)=O)OC(CCCCCCC)=O

Computed Properties

• Exact Mass: 458.21346
• Monoisotopic Mass: 464.194862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: 94.5°C (estimate)
• PSA: 74.6